N'-[1-(4-chlorophenyl)-2,5-dioxopyrrolidin-3-yl]-3-methylbenzohydrazide

• IUPAC Name: N'-[1-(4-chlorophenyl)-2,5-dioxopyrrolidin-3-yl]-3-methylbenzohydrazide
• InChI: InChI=1S/C18H16ClN3O3/c1-11-3-2-4-12(9-11)17(24)21-20-15-10-16(23)22(18(15)25)14-7-5-13(19)6-8-14/h2-9,15,20H,10H2,1H3,(H,21,24)
• InChI Key: SEMUVSDFMYHXIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NNC2CC(=O)N(C2=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H16ClN3O3
• Molecular Weight: 357.8 g/mol

Description

N-[1-(4-chlorophenyl)-2,5-dioxopyrrolidin-3-yl]-3-methylbenzohydrazide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as CPD-1 and has been synthesized using various methods.

Scientific Research Applications

Antiviral Activity

The synthesis of this compound involves several steps, starting from 4-chlorobenzoic acid. . The sulfonamide derivatives derived from this compound, specifically compounds 7b and 7i, demonstrated anti-TMV activity. Further investigations into its mechanism of action and broader antiviral applications are warranted.

Nonlinear Optics

The 3-(4-chlorophenyl)-1-(pyridin-3-yl)prop-2-en-1-one (CPP) molecule, structurally related to our compound, has shown promise in nonlinear optics. . Investigating similar properties for our compound could open up new avenues in optical devices.

Fungicide Residues Detection

Considering the compound’s structural features, it may find utility in detecting fungicide residues. . Exploring our compound’s interaction with plant pathogens and its potential as a residue marker could be valuable.

Anticonvulsant Properties

. While our compound’s specific anticonvulsant potential remains unexplored, investigating its effects on neural pathways and ion channels could yield valuable insights.

Herbicidal Applications

. Our compound’s structural motifs suggest possible interactions with plant enzymes or metabolic pathways. Assessing its impact on weed control and crop protection could be worthwhile.

Mechanism of Action

Target of Action

It is known that many indole derivatives, which this compound may be related to, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

For instance, some indole derivatives have been shown to inhibit viral replication, reduce inflammation, or prevent cancer cell proliferation .

Biochemical Pathways

It is known that indole derivatives can affect a wide range of biochemical pathways, depending on their specific targets . These effects can lead to a variety of downstream effects, including the inhibition of disease progression or the alleviation of symptoms.

Result of Action

Based on the known effects of related compounds, it can be inferred that this compound may have a variety of effects at the molecular and cellular level, potentially leading to therapeutic benefits .